4-bromo-N-(4-hydroxy-2-methylphenyl)-2-methoxybenzamide

• IUPAC Name: 4-bromo-N-(4-hydroxy-2-methylphenyl)-2-methoxybenzamide
• InChI: InChI=1S/C15H14BrNO3/c1-9-7-11(18)4-6-13(9)17-15(19)12-5-3-10(16)8-14(12)20-2/h3-8,18H,1-2H3,(H,17,19)
• InChI Key: PIQXZLRZHJWZFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)NC(=O)C2=C(C=C(C=C2)Br)OC
• Molecular Formula: C15H14BrNO3
• Molecular Weight: 336.18 g/mol

Description

4-bromo-N-(4-hydroxy-2-methylphenyl)-2-methoxybenzamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as Bromo-THPA, and it belongs to the class of benzamide derivatives. This compound has been found to have several potential applications in scientific research, including its use as a tool for studying the mechanism of action of certain enzymes and proteins. In

Mechanism of Action

Bromo-THPA acts as a competitive inhibitor of certain enzymes and proteins by binding to their active sites. For example, it binds to the active site of HDAC6 and prevents it from deacetylating its target proteins. This leads to an accumulation of acetylated proteins, which can have various effects on cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of Bromo-THPA depend on the specific enzyme or protein that it inhibits. For example, inhibition of HDAC6 by Bromo-THPA has been found to affect various cellular processes such as cell motility, protein degradation, and gene expression. Inhibition of CK2 by Bromo-THPA has been found to affect cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using Bromo-THPA in lab experiments is that it is a highly specific inhibitor of certain enzymes and proteins. This allows researchers to study the function of these enzymes and proteins in a more precise manner. However, one limitation of using Bromo-THPA is that it may have off-target effects on other enzymes and proteins, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of Bromo-THPA in scientific research. One potential application is in the development of new drugs for the treatment of various diseases. For example, HDAC6 inhibitors such as Bromo-THPA have been found to have potential therapeutic effects in various cancer models. Another potential application is in the study of epigenetic regulation, which is the study of changes in gene expression that do not involve changes in the DNA sequence. Bromo-THPA has been found to have potential as a tool for studying epigenetic regulation, particularly in the context of histone acetylation.
Conclusion
In conclusion, Bromo-THPA is a chemical compound that has several potential applications in scientific research. Its use as a tool for studying the mechanism of action of certain enzymes and proteins has been well-established, and it has also been found to have potential therapeutic effects in various disease models. While there are limitations to its use in lab experiments, Bromo-THPA remains a valuable tool for researchers studying various cellular processes.

Synthesis Methods

The synthesis of Bromo-THPA involves the reaction of 4-bromo-2-methoxybenzoic acid with 4-hydroxy-2-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction yields a white crystalline solid, which can be purified by recrystallization. The purity of the product can be confirmed by various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

Bromo-THPA has been found to have several potential applications in scientific research. One of its main uses is as a tool for studying the mechanism of action of certain enzymes and proteins. For example, it has been used to study the mechanism of action of the enzyme histone deacetylase 6 (HDAC6), which is involved in various cellular processes such as cell motility and protein degradation. Bromo-THPA has also been used to study the function of the protein kinase CK2, which is involved in the regulation of various cellular processes such as cell proliferation and apoptosis.